1-{1-[2-(4-methoxyphenyl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]ethanone

• IUPAC Name: 1-[1-[2-(4-methoxyphenyl)ethyl]-2,5-dimethylpyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone
• InChI: InChI=1S/C28H28N4O2S/c1-18-15-27-29-30-28(32(27)25-8-6-5-7-23(18)25)35-17-26(33)24-16-19(2)31(20(24)3)14-13-21-9-11-22(34-4)12-10-21/h5-12,15-16H,13-14,17H2,1-4H3
• InChI Key: HNYLQXZJYGZUOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SCC(=O)C4=C(N(C(=C4)C)CCC5=CC=C(C=C5)OC)C
• Molecular Formula: C28H28N4O2S
• Molecular Weight: 484.6 g/mol

Description

The compound “1-{1-[2-(4-methoxyphenyl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]ethanone” is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring, a triazole ring, and a quinoline ring. The presence of these rings suggests that the compound may have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this exact compound are not available in the literature, general methods for synthesizing similar compounds involve nucleophilic substitution reactions. For instance, triazoles can be synthesized through a variety of methods, including the reaction of azides with alkynes.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures. Triazoles, for example, are five-membered heterocycles with three nitrogen atoms and two carbon atoms. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole, depending upon the position of the nitrogen atoms in the rings.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by the presence of the various functional groups and rings in its structure. For instance, the triazole ring is known to readily bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the methoxy group could influence its solubility in various solvents.

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the literature, compounds containing a triazole nucleus are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular activities.

Future Directions

Given the wide range of biological activities exhibited by compounds containing a triazole nucleus, this compound could be a potential candidate for further study in various fields of medicinal chemistry. Future research could focus on exploring its potential biological activities and optimizing its synthesis.